Cas no 100502-66-7 (Abrucomstat)

• Product Name: Abrucomstat
• CAS No: 100502-66-7
• MF: C₃H₇NO₄
• MW: 121.091981172562
• CID: 1126892
• PubChem ID: 10011893
• Update Time: 2025-04-20

Abrucomstat Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, mononitrate
• nitric acid,propane-1,3-diol
• Abrucomstat
• 1,3-Propanediole mononitrate
• DTXSID10760800
• Abrucomstat [USAN]
• MFCD31731012
• WHO 11507
• 3-(Nitrooxy)propane-1-ol
• MS-22756
• UNII-582N19CWP9
• DA-70456
• Abrucomstat?
• 3-nitrooxypropan-1-ol
• SCHEMBL220976
• PTMLFFXFTRSBJW-UHFFFAOYSA-N
• 3-(Nitrooxy)propan-1-ol
• CHEMBL1817841
• F83064
• 3-hydroxypropyl Nitrate
• 3-NOP
• AKOS040756411
• 3-Nitrooxypropanol
• ABRUCOMSTAT [INN]
• SY345141
• HY-139566
• 100502-66-7
• 3-Nitroxypropanol
• 3-Nitroxypropanol; 3-NOP
• 582N19CWP9
• CS-0213543
• 1,3-PROPANEDIOL, 1-NITRATE

• Inchi： 1S/C3H7NO4/c5-2-1-3-8-4(6)7/h5H,1-3H2
• InChI Key： PTMLFFXFTRSBJW-UHFFFAOYSA-N
• SMILES： O(CCCO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 121.03751
• Monoisotopic Mass: 121.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 68.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 103.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic nitrates Alkyl nitrates